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Compound of Interest

Compound Name: AKI603

Cat. No.: B15585288 Get Quote

AKI603 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of AKI603.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of AKI603?

For long-term storage, the solid form of AKI603 should be stored at -20°C.[1][2] Under these

conditions, it is reported to be stable for at least four years.[1] For short-term storage, 0°C is

also acceptable.[2]

Q2: What are the recommended storage conditions for AKI603 stock solutions?

Stock solutions of AKI603, typically prepared in DMSO, should be stored at -80°C for long-term

storage (up to 6 months to a year) or at -20°C for short-term storage (up to 1 month).[3][4] One

study specifically mentions preparing a 100 mM stock solution in DMSO and storing it at -20°C.

[5]

Q3: How should I handle AKI603 for in vivo experiments?

For in vivo studies, it is highly recommended to prepare the working solution fresh on the day of

use.[3]

Q4: My AKI603 solution appears to have precipitated. What should I do?
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If precipitation or phase separation occurs during the preparation of a solution, gentle heating

and/or sonication can be used to aid dissolution.[3] It is recommended to use sonication when

dissolving AKI603 in DMSO.[4] If the prepared solution is a suspension, it should be prepared

and used immediately.[4]

Q5: Can I store my prepared AKI603 working solution in the refrigerator?

If the prepared working solution is clear, it can be stored at 4°C for up to one week. However,

be aware that prolonged storage may lead to a loss of efficacy.[4]

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Unexpectedly low or no activity

in the experiment.

Improper storage leading to

degradation.

Review the storage conditions

of both the solid compound

and the stock solution. Ensure

they align with the

recommended temperatures

and durations.[1][2][3][4]

Prepare fresh solutions from

the solid stock for critical

experiments.

Repeated freeze-thaw cycles

of the stock solution.

Aliquot the stock solution into

smaller, single-use volumes to

avoid multiple freeze-thaw

cycles.

Difficulty dissolving the

compound.

Insufficient solvent volume or

agitation.

AKI603 is soluble in DMSO.[3]

[4] Sonication is recommended

to aid dissolution.[4] One

report notes it as sparingly

soluble in DMSO (1-10 mg/ml)

and slightly soluble in ethanol

(0.1-1 mg/ml).[1]

Precipitation observed in the

stock solution upon storage.

Supersaturation or storage at

an inappropriate temperature.

Ensure the concentration does

not exceed the solubility limit. If

precipitation occurs after

storage at -20°C or -80°C,

gently warm the vial to room

temperature and sonicate to

redissolve before use.[3]

Inconsistent results between

experiments.

Use of aged working solutions. For optimal consistency,

especially for sensitive

applications like in vivo

studies, always prepare

working solutions fresh on the

day of the experiment.[3] If

storing a clear working solution
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at 4°C, use it within a week

and be mindful of potential

activity loss over time.[4]

Quantitative Data on Storage and Stability
The following tables summarize the recommended storage conditions for AKI603 based on

available data.

Table 1: Storage of Solid AKI603

Storage Condition Duration Stability Reference

-20°C Long-Term (≥ 4 years) Stable [1]

0°C Short-Term Stable [2]

Room Temperature Shipping
Stable for continental

US shipping
[1][3]

Table 2: Storage of AKI603 Stock Solutions (in Solvent)

Storage Condition Duration
Recommended
Solvent

Reference

-80°C Up to 1 year DMSO [4]

-80°C Up to 6 months DMSO [3]

-20°C Up to 1 month DMSO [3][4][5]

4°C
Up to 1 week (for

clear solutions)

Appropriate

buffer/media
[4]

Experimental Protocols
Detailed, compound-specific stability testing protocols for AKI603 are not publicly available.

However, a general protocol for assessing the stability of a small molecule inhibitor like AKI603
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in solution would typically involve the following steps. This is a generalized guide and would

require optimization for the specific characteristics of AKI603.

General Protocol for Assessing Solution Stability

Preparation of Stock Solution: Prepare a concentrated stock solution of AKI603 in a suitable

solvent (e.g., 10 mM in DMSO).

Preparation of Test Samples: Dilute the stock solution to a final, relevant experimental

concentration in the matrix of interest (e.g., cell culture medium, phosphate-buffered saline).

Incubation Conditions: Aliquot the test samples and incubate them under various conditions

to be tested (e.g., 4°C, room temperature, 37°C). Include a control sample stored at -80°C.

Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24, 48 hours).

Analysis: Analyze the concentration and purity of AKI603 in the collected samples using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or

Liquid Chromatography-Mass Spectrometry (LC-MS).

Data Evaluation: Compare the results from the incubated samples to the control sample to

determine the percentage of degradation over time at different conditions.

Visualized Workflows and Pathways

Solid AKI603

Dissolve in DMSO
(Sonication Recommended)

-20°C Long-Term
0°C Short-Term

Stock Solution (in DMSO)

Aliquot for Single Use

Store at -80°C or -20°C

Dilute to Working Concentration

In Vitro Experiments In Vivo Experiments
(Prepare Fresh Daily)
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Click to download full resolution via product page

Caption: Recommended workflow for handling and storing AKI603.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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